Cas no 2639416-90-1 (Tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate
• CAS No: 2639416-90-1
• MF: C₁₂H₂₁N₅O₂
• MW: 267.327441930771
• MDL: MFCD33549882
• CID: 5663449
• PubChem ID: 155970988
• Update Time: 2025-06-20

Tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT27952
• EN300-27745652
• TERT-BUTYL 4-(4-AMINO-2H-1,2,3-TRIAZOL-2-YL)PIPERIDINE-1-CARBOXYLATE
• 2639416-90-1
• Tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate

• MDL： MFCD33549882
• Inchi： 1S/C12H21N5O2/c1-12(2,3)19-11(18)16-6-4-9(5-7-16)17-14-8-10(13)15-17/h8-9H,4-7H2,1-3H3,(H2,13,15)
• InChI Key： RCWSPNYQKZBCLE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1N=CC(N)=N1)=O

Computed Properties

• Exact Mass: 267.16952493g/mol
• Monoisotopic Mass: 267.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.3Ų

Additional information on Tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate

Tert-Butyl 4-(4-Amino-2H-1,2,3-Triazol-2-YL)piperidine-1-Carboxylate (CAS No. 2639416-90-1): An Overview

Tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate (CAS No. 2639416-90-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 1,2,3-triazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The 1,2,3-triazole moiety is particularly noteworthy due to its high stability and the ease with which it can be synthesized via the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This "click" reaction has revolutionized the field of chemical synthesis by providing a rapid and efficient method for constructing complex molecules. The presence of the triazole ring in tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate not only enhances its chemical stability but also imparts specific biological properties that are of interest in drug discovery.

The piperidine ring is another key structural feature of this compound. Piperidines are widely used in medicinal chemistry due to their ability to modulate various biological targets. They are often incorporated into drug molecules to improve their pharmacokinetic properties, such as solubility and metabolic stability. In the context of tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate, the piperidine ring likely plays a crucial role in determining its binding affinity and selectivity towards specific receptors or enzymes.

Recent studies have explored the potential applications of tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate in various therapeutic areas. One notable area of research is its use as a lead compound for the development of novel antiviral agents. The triazole moiety has been shown to exhibit antiviral activity against several viruses, including HIV and hepatitis C virus (HCV). The combination of the triazole and piperidine rings in this compound may enhance its antiviral potency and selectivity.

In addition to antiviral applications, tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The exact mechanism of action is still under investigation, but it is believed to involve the modulation of protein-protein interactions or the disruption of key cellular processes.

The pharmacokinetic properties of tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate are another important aspect that has been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended target site within the body and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant toxicity. These findings are promising and suggest that further clinical development is warranted.

In conclusion, tert-butyl 4-(4-amino-2H-1,2,3-triazol-2-YL)piperidine-1-carboxylate (CAS No. 2639416-90-1) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As more studies are conducted and new data become available, it is likely that this compound will continue to play an important role in advancing our understanding of medicinal chemistry and drug discovery.